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Compound of Interest

Compound Name: PF 477736

Cat. No.: B610040 Get Quote

Dissolving PF-477736 in DMSO: A Technical
Guide
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving the Chk1 inhibitor, PF-477736, in

DMSO for the preparation of stock solutions. This guide includes detailed protocols,

troubleshooting advice, and quantitative data to ensure accurate and reproducible experimental

results.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of PF-477736 in DMSO?

A1: The reported solubility of PF-477736 in DMSO varies across different suppliers, but it is

generally high. Published data indicates solubilities ranging from over 5.2 mg/mL to as high as

100 mg/mL.[1][2][3][4] For practical purposes, preparing stock solutions at concentrations of 10

mM to 50 mM is common.

Q2: My PF-477736 is not dissolving completely in DMSO. What should I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Use fresh, anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which can significantly decrease the solubility of PF-477736.[1][3] Always use a fresh,
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unopened bottle or a properly stored anhydrous grade of DMSO.

Gentle warming: Warm the solution at 37°C for 10-15 minutes.[2][4] This can help increase

the solubility. Avoid excessive heat, which could degrade the compound.

Sonication: Use an ultrasonic bath to agitate the solution for a few minutes.[2][4] This can

help break up any clumps and facilitate dissolution.

Vortexing: Vigorous vortexing can also aid in dissolving the compound.

Q3: How should I store my PF-477736 stock solution in DMSO?

A3: For long-term storage, it is recommended to store the PF-477736 stock solution in aliquots

at -20°C or -80°C.[2][3][4] This will minimize freeze-thaw cycles, which can lead to degradation

of the compound. For short-term storage (a few days), 4°C is acceptable.

Q4: Is the PF-477736 stock solution in DMSO stable?

A4: When stored properly, PF-477736 in DMSO is stable for several months at -20°C and even

longer at -80°C.[2][3][4] However, it is best practice to use freshly prepared solutions for critical

experiments. One study on compound stability in DMSO with 10% water showed that 85% of

compounds were stable for up to 2 years at 4°C, suggesting good general stability for many

compounds in DMSO.[5]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative information for

preparing PF-477736 stock solutions.
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Parameter Value Source(s)

Molecular Weight 419.48 g/mol [2][3]

Solubility in DMSO >5.2 mg/mL up to 100 mg/mL [1][2][3][4]

(equivalent to >12.4 mM up to

238.4 mM)

Recommended Stock

Concentration
10 mM - 50 mM General Practice

Storage Temperature -20°C or -80°C (long-term) [2][3][4]

4°C (short-term) [3]

Stability in DMSO Several months at -20°C/-80°C [2][3][4]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of PF-
477736 in DMSO
Materials:

PF-477736 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Water bath or incubator (optional)

Sonicator (optional)

Procedure:
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Calculate the required mass of PF-477736:

For a 10 mM stock solution in 1 mL of DMSO:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 419.48 g/mol * (1000 mg / 1 g) = 4.1948

mg

Weigh the PF-477736:

Carefully weigh out approximately 4.2 mg of PF-477736 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the PF-477736 powder.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, proceed with gentle warming at 37°C for 10-15

minutes and/or sonication for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.
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Caption: Experimental workflow for preparing PF-477736 stock solution.
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Caption: Simplified signaling pathway of Chk1 inhibition by PF-477736.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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